Cas no 1806739-53-6 (Methyl 2-iodo-5-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-iodo-5-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806739-53-6
• MF: C₈H₄F₃IN₂O₅
• MW: 392.027444839478
• CID: 4817045
• Update Time: 2025-06-26

Methyl 2-iodo-5-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-5-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C8H4F3IN2O5/c1-18-7(15)3-2-4(14(16)17)6(13-5(3)12)19-8(9,10)11/h2H,1H3
• InChI Key： NOQONDURGAEZAW-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C=C(C(=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-iodo-5-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 2-Iodo-5-Nitro-6-(Trifluoromethoxy)Pyridine-3-Carboxylate: A Comprehensive Overview

Methyl 2-Iodo-5-Nitro-6-(Trifluoromethoxy)Pyridine-3-Carboxylate, also known by its CAS number 1806739-53-6, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an iodo group, a nitro group, and a trifluoromethoxy group, along with a methyl ester functional group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

The synthesis of Methyl 2-Iodo-5-Nitro-6-(Trifluoromethoxy)Pyridine-3-Carboxylate involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have employed novel catalytic systems and optimized reaction conditions to streamline the synthesis process. These improvements are particularly significant given the increasing demand for high-quality starting materials in pharmaceutical and agrochemical industries.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups allows for versatile reactivity, enabling chemists to introduce additional substituents or modify existing ones to tailor the compound's properties for specific applications. For example, the nitro group can be reduced to an amino group, while the iodo group can undergo nucleophilic substitution reactions to introduce diverse functionalities. These transformations are critical in drug discovery programs targeting various therapeutic areas such as oncology, inflammation, and infectious diseases.

Recent studies have also highlighted the potential of Methyl 2-Iodo-5-Nitro-6-(Trifluoromethoxy)Pyridine-3-Carboxylate in materials science applications. The trifluoromethoxy group contributes significantly to the compound's electronic properties, making it a promising candidate for use in organic electronics. Researchers have explored its integration into conjugated systems, where it can enhance charge transport properties and improve device performance. Such applications underscore the importance of this compound as a versatile building block in modern material design.

In addition to its chemical versatility, this compound exhibits interesting photophysical properties that have been leveraged in sensing and imaging applications. The combination of electron-withdrawing groups on the pyridine ring results in strong absorption bands in the visible region, making it suitable for use as a chromophore in optical sensors and imaging agents. Recent advancements in fluorescent sensing technologies have further expanded its potential utility in real-time monitoring of environmental parameters and biomedical diagnostics.

The development of efficient analytical methods for characterizing Methyl 2-Iodo-5-Nitro-6-(Trifluoromethoxy)Pyridine-3-Carboxylate has also been a focus of recent research efforts. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its molecular structure and purity. These analytical tools are essential for ensuring consistent product quality and reliability across different synthesis batches.

Looking ahead, ongoing research is exploring new avenues for expanding the utility of this compound. For instance, investigations into its catalytic applications are underway, with particular emphasis on its potential as a ligand or catalyst precursor in organometallic chemistry. Additionally, efforts are being made to optimize its synthesis further by incorporating sustainable practices such as green chemistry principles and biocatalysis.

In conclusion, Methyl 2-Iodo-5-Nitro-6-(Trifluoromethoxy)Pyridine-3-Carboxylate stands out as a multifaceted organic compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic and analytical techniques, positions it as an invaluable tool for researchers seeking innovative solutions in chemistry and beyond.